(3-Amino-2,2-dimethylpropyl)-2-pyridylamine
Cat. No. B8724703
M. Wt: 179.26 g/mol
InChI Key: CNPJUQKNLJQSCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06514964B1
Procedure details
A mixture of 2-fluoropyridine and 2,2-dimethyl-1,3-propanediamine (2 eq) in pyridine (0.3M) was refluxed for 18 hrs. and then concentrated by rotary evaporation. The solution was then concentrated in vacuo and the residue was partitioned between ethyl acetate and 10% sodium carbonate. The phases were separated, and the organic phase was washed with brine, dried over magnesium sulfate, filtered and concentrated in vacuo. The product was purified by flash chromatography using 10:1:1 EtOH/NH4OH/H2O as eluent. EI-MS m/z 180 (M+H)+.
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1.[CH3:8][C:9]([CH3:14])([CH2:12][NH2:13])[CH2:10][NH2:11]>N1C=CC=CC=1>[NH2:11][CH2:10][C:9]([CH3:14])([CH3:8])[CH2:12][NH:13][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=NC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(CN)(CN)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 18 hrs
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Duration
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18 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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and then concentrated by rotary evaporation
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was then concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was partitioned between ethyl acetate and 10% sodium carbonate
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CUSTOM
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Type
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CUSTOM
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Details
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The phases were separated
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WASH
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Type
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WASH
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Details
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the organic phase was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The product was purified by flash chromatography
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Outcomes
Product
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Name
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Type
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Smiles
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NCC(CNC1=NC=CC=C1)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
